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Compound of Interest

Compound Name: C17H18ClN3O4

Cat. No.: B576333 Get Quote

The chemical compound C17H18ClN3O4 is identified as Bosutinib, an anticancer drug.[1][2][3]

[4] Proper disposal of Bosutinib, including unused or expired tablets and contaminated

materials, is crucial to prevent environmental contamination and ensure safety. As an

antineoplastic agent, it requires special handling and disposal procedures.

Immediate Safety and Handling Precautions
Before disposal, it is essential to handle Bosutinib with appropriate personal protective

equipment (PPE). This includes wearing gloves and ensuring adequate ventilation.[5][6] If

tablets are crushed or broken, avoid breathing the dust and prevent contact with skin and eyes.

[1][6] In case of skin contact, wash the area thoroughly with soap and water.[6] Contaminated

work clothing should not be allowed out of the workplace.[5][6]

Step-by-Step Disposal Procedures
The disposal of Bosutinib should always be in accordance with local, state, and federal

regulations.[1][5][6]

Collection of Waste:

Collect unused or expired Bosutinib tablets in their original container if possible.

For spills, collect the material using a method that minimizes dust generation, such as a

damp cloth or a filtered vacuum.[6]
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Place all waste, including contaminated materials like gloves and cleaning cloths, into a

clearly labeled, sealed container.[6]

Disposal Method:

Dispose of the contents and container through an approved waste disposal plant or a

licensed hazardous material disposal company.[7][8]

Do not dispose of Bosutinib down the drain or in the regular trash, as it is very toxic to

aquatic life with long-lasting effects.[5][8][9]

Consider utilizing drug take-back programs if available in your area.[1][3][4]

Environmental Precautions:

Avoid release to the environment.[5][6] Spillage should be collected and contained to

prevent it from entering drains or water courses.[5]

Quantitative Safety Data
While specific quantitative limits for disposal are not provided, the hazardous nature of the

compound is well-documented. The following table summarizes key safety classifications.

Hazard Classification Description

Skin Sensitization
Category 1: May cause an allergic skin reaction.

[6]

Acute Aquatic Hazard Category 1: Very toxic to aquatic life.[5]

Chronic Aquatic Hazard
Category 1: Very toxic to aquatic life with long-

lasting effects.[5]

Experimental Protocols
Disposal procedures are based on safety and environmental regulations rather than specific

experimental protocols. The primary directive is to treat Bosutinib as a hazardous chemical

waste and to follow all applicable local and national regulations for disposal.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/BOSULIF%28Bosutinib%29_FC_Tablets_22-Oct-2017.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=35856
https://www.fishersci.com/store/msds?partNumber=AC465650010&countryCode=US&language=en
http://file.medchemexpress.com/batch_PDF/HY-10158A/Bosutinib-hydrate-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC465650010&countryCode=US&language=en
https://msdsdigital.com/system/files/Bosutinib_FC_Tablets_9-Mar-2015.pdf
https://www.pfizermedical.com/bosulif/storage-handling
https://www.accessdata.fda.gov/drugsatfda_docs/label/2024/217729s001lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2017/20334s007s008lbl.pdf
http://file.medchemexpress.com/batch_PDF/HY-10158A/Bosutinib-hydrate-SDS-MedChemExpress.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/BOSULIF%28Bosutinib%29_FC_Tablets_22-Oct-2017.pdf
http://file.medchemexpress.com/batch_PDF/HY-10158A/Bosutinib-hydrate-SDS-MedChemExpress.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/BOSULIF%28Bosutinib%29_FC_Tablets_22-Oct-2017.pdf
http://file.medchemexpress.com/batch_PDF/HY-10158A/Bosutinib-hydrate-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-10158A/Bosutinib-hydrate-SDS-MedChemExpress.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/BOSULIF%28Bosutinib%29_FC_Tablets_22-Oct-2017.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of

Bosutinib.
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Caption: Decision workflow for the proper disposal of Bosutinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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